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Compound of Interest

Compound Name: 2-Undecenal

Cat. No.: B3422175

Essential Safety and Handling Guide for 2-
Undecenal

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of 2-Undecenal, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is critical for ensuring personnel safety and
regulatory compliance.

Quantitative Safety Data

A summary of key quantitative data for 2-Undecenal is essential for safe handling and storage.
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Property Value Source

Molecular Formula C11H200 [1]

Molecular Weight 168.28 g/mol [1]
Colorless to very pale straw-

Appearance o [11[2]
colored liquid

Boiling Point 115°C at 10 mmHg [2][3]

Flash Point 104°C/ 219.2°F [4]

Density 0.849 g/mL at 25°C [3]
H315: Causes skin irritation.

GHS Hazard Statements H411: Toxic to aquatic life with [1112][5]

long lasting effects.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the minimum PPE requirements for handling 2-Undecenal.
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Protection Type Specification Source

Tightly fitting safety goggles
) with side-shields conforming to
Eye/Face Protection [2][4][5]
EN 166 (EU) or NIOSH (US)

approved standards.

Chemical-impermeable gloves
that satisfy EU Directive

Hand Protection 89/686/EEC and the standard [2]
EN 374. Gloves must be

inspected prior to use.

Fire/flame resistant and
) ] impervious clothing, such as a
Skin and Body Protection o [2][5]
lab coat. Ensure skin is not

exposed.

A full-face respirator should be
used if exposure limits are
) ) exceeded or if irritation or other
Respiratory Protection ] [5][6]
symptoms are experienced.
Handle in a well-ventilated

area or under a fume hood.

Standard Operating Procedure (SOP) for Handling 2-
Undecenal

This section details the procedural, step-by-step guidance for the safe handling of 2-
Undecenal in a laboratory setting.

Engineering Controls

» Work in a well-ventilated area.[2][6]
o Use a fume hood for procedures that may generate vapors or aerosols.

o Ensure that an eyewash station and safety shower are readily accessible.[4]
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Handling Protocol

Pre-Handling Check: Before handling, inspect all PPE for integrity. Ensure you are familiar
with the location and operation of all safety equipment.

Dispensing: When dispensing, avoid splashing. Use non-sparking tools to prevent ignition
sources.[2]

Avoiding Contact: Avoid all direct contact with skin and eyes.[2] Do not inhale mist, gas, or
vapors.[2]

Hygiene: Wash hands thoroughly after handling.[2][5] Contaminated clothing should be
removed and washed before reuse.[2][5]

Storage Plan

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

Keep away from incompatible materials, such as strong oxidizing agents, bases, and strong
reducing agents.[2][7]

Prevent fire caused by electrostatic discharge steam.[2]

First Aid Measures

In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with plenty of soap and water. If skin irritation occurs, seek medical attention.[2][4][5]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[2][4][5]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2][5]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[2][5]

Spill Response Protocol
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In the event of a 2-Undecenal spill, follow the steps outlined in the workflow below.

2-Undecenal Spill Response Workflow

Immediate Actions

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove All Ignition Sources

Containme¢ & Cleanup

Don Appropriate PPE

}

Ensure Adequate Ventilation

}

Contain Spill with Inert Material

}

Collect and Place in Labeled Container

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Program

Document and Report the Incident

Click to download full resolution via product page
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Caption: Workflow for handling a 2-Undecenal spill.

Waste Disposal Protocol

Proper disposal of 2-Undecenal and its containers is crucial to prevent environmental

contamination.

Waste Identification: All materials contaminated with 2-Undecenal, including the chemical
itself, used containers, and spill cleanup materials, should be treated as hazardous waste.

Containment: Collect all 2-Undecenal waste in a suitable, closed, and clearly labeled
container.[2] The label should indicate "Hazardous Waste" and the chemical name.

Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[2] Do not discharge into sewer systems
or contaminate water, foodstuffs, feed, or seed.[2]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[2] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill or by controlled
incineration for combustible materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Undecenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422175#personal-protective-equipment-for-
handling-2-undecenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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